Cas no 1211531-72-4 (1-(4-methylpyridin-3-yl)methylpiperazine)

• Product Name: 1-(4-methylpyridin-3-yl)methylpiperazine
• CAS No: 1211531-72-4
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• MDL: MFCD18261991
• CID: 5606594
• PubChem ID: 79002283
• Update Time: 2025-10-05

1-(4-methylpyridin-3-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• AKOS017515970
• 1211531-72-4
• GS2296
• EN300-905296
• 1-((4-methoxypyridin-3-yl)methyl)piperazine
• 1-(4-methylpyridin-3-yl)methylpiperazine

• MDL： MFCD18261991
• Inchi： 1S/C11H17N3/c1-10-2-3-13-8-11(10)9-14-6-4-12-5-7-14/h2-3,8,12H,4-7,9H2,1H3
• InChI Key： TXVRXKXEVXBZSC-UHFFFAOYSA-N
• SMILES： N1(CC2C=NC=CC=2C)CCNCC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-(4-methylpyridin-3-yl)methylpiperazine

1-(4-Methylpyridin-3-yl)methylpiperazine: A Comprehensive Overview

The compound with CAS No. 1211531-72-4, commonly referred to as 1-(4-methylpyridin-3-yl)methylpiperazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a piperazine ring with a substituted pyridine moiety. The methyl group attached to the pyridine ring adds further complexity to its chemical properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 1-(4-methylpyridin-3-yl)methylpiperazine in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. The piperazine ring is known for its ability to form hydrogen bonds, which is crucial for interactions with biological targets. Additionally, the pyridine moiety contributes to the molecule's aromaticity and electronic properties, enhancing its stability and reactivity.

One of the most promising applications of this compound lies in its role as a precursor in the synthesis of advanced materials. For instance, it has been used in the construction of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The methyl group on the pyridine ring plays a critical role in tuning the framework's properties, such as pore size and surface area.

From a synthetic perspective, 1-(4-methylpyridin-3-yl)methylpiperazine can be prepared through various routes, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

In terms of physical properties, 1-(4-methylpyridin-3-yl)methylpiperazine exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its aromaticity contributes to its stability under thermal and oxidative conditions, making it suitable for applications that require robust chemical structures. Furthermore, its molecular weight of 209.28 g/mol makes it relatively easy to handle in laboratory settings.

The biological activity of this compound has also been extensively studied. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has shown promise as an anticancer agent by targeting specific signaling pathways that are critical for tumor growth and metastasis. These findings highlight the versatility of 1-(4-methylpyridin-3-yl)methylpiperazine as a lead compound for drug development.

Looking ahead, researchers are exploring novel ways to modify this compound to enhance its bioavailability and efficacy. For instance, efforts are underway to introduce additional functional groups that can improve its solubility and permeability across biological membranes. Such modifications could pave the way for new therapeutic agents with improved pharmacokinetic profiles.

In conclusion, 1-(4-methylpyridin-3-yl)methylpiperazine is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for addressing complex challenges in chemistry and biology. As research continues to uncover new facets of this molecule's properties and capabilities, it is likely to play an increasingly important role in both academic and industrial settings.